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Compound of Interest

Compound Name: Ddr1-IN-8

Cat. No.: B12389054 Get Quote

Essential Safety and Handling Guide for Ddr1-IN-
8
This guide provides crucial safety and logistical information for the handling and disposal of

Ddr1-IN-8, a potent inhibitor of Discoidin Domain Receptor 1 (DDR1) and DDR2.[1][2]

Adherence to these procedures is vital for ensuring laboratory safety and procedural accuracy.

This document is intended for researchers, scientists, and professionals in drug development.

Personal Protective Equipment (PPE)
When handling Ddr1-IN-8, a comprehensive PPE strategy is mandatory to minimize exposure

and ensure personal safety. The following table summarizes the required equipment.
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Equipment Specification Purpose

Eye Protection
Safety goggles with side-

shields

Protects eyes from splashes

and aerosols.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Prevents skin contact with the

compound.

Body Protection
Laboratory coat or impervious

clothing

Protects against spills and

contamination.

Respiratory Protection

Use in a well-ventilated area or

under a fume hood. A suitable

respirator may be necessary

for handling powders or

creating aerosols.

Minimizes inhalation of dust or

vapors.

This table is based on standard laboratory safety protocols for handling potent small molecule

inhibitors.[3]

Operational Plan: Handling and Storage
Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a tightly sealed container in a cool, well-ventilated area, away from

direct sunlight and ignition sources.[3]

Recommended storage temperatures are typically -20°C for powdered forms and -80°C

when in solvent.[3]

Preparation of Solutions:

All handling of Ddr1-IN-8 powder should be conducted in a chemical fume hood to avoid

inhalation.

Use appropriate solvents as recommended by the supplier. Common solvents for similar

compounds include DMSO.
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When preparing stock solutions, add the solvent to the vial containing the pre-weighed

compound to minimize dust formation.

Ensure all equipment used for weighing and dissolution is properly calibrated and cleaned.

Experimental Use:

Clearly label all solutions containing Ddr1-IN-8 with the compound name, concentration,

solvent, and date of preparation.

When performing experiments, wear the recommended PPE at all times.

Avoid direct contact with the skin, eyes, and clothing.[3]

In case of accidental contact, immediately flush the affected area with copious amounts of

water and seek medical attention if necessary.

Disposal Plan
All waste materials contaminated with Ddr1-IN-8 must be treated as hazardous chemical

waste.

Waste Segregation:

Solid Waste: Contaminated items such as pipette tips, tubes, and gloves should be collected

in a designated, clearly labeled hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

separate, sealed, and clearly labeled hazardous waste container. Do not pour down the

drain.

Disposal Procedure:

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Arrange for collection and disposal by a licensed chemical waste management company.
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Ensure waste containers are properly sealed and stored in a designated secondary

containment area while awaiting pickup.

DDR1 Signaling Pathway
Discoidin Domain Receptor 1 (DDR1) is a receptor tyrosine kinase that is activated by collagen.

[4] Its activation triggers several downstream signaling cascades that play roles in cell

proliferation, migration, and invasion.[5][6] Understanding this pathway is crucial for

contextualizing the inhibitory action of Ddr1-IN-8.
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Caption: Simplified DDR1 signaling pathway upon collagen activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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